(R,R)-Jacobsen's catalyst
(R,R)-Jacobsen's catalyst
Brand Name:
Vulcanchem
CAS No.:
138124-32-0
VCID:
VC0033434
InChI:
InChI=1S/C36H54N2O2.ClH.Mn/c1-33(2,3)25-17-23(31(39)27(19-25)35(7,8)9)21-37-29-15-13-14-16-30(29)38-22-24-18-26(34(4,5)6)20-28(32(24)40)36(10,11)12;;/h17-22,29-30,39-40H,13-16H2,1-12H3;1H;/p-1/t29-,30-;;/m1../s1
SMILES:
CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)[O-])C=NC2CCCCC2N=CC3=C(C(=CC(=C3)C(C)(C)C)C(C)(C)C)[O-].[Cl-].[Mn+3]
Molecular Formula:
C36H54ClMnN2O2-
Molecular Weight:
637.2 g/mol
(R,R)-Jacobsen's catalyst
CAS No.: 138124-32-0
Cat. No.: VC0033434
Molecular Formula: C36H54ClMnN2O2-
Molecular Weight: 637.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138124-32-0 |
|---|---|
| Molecular Formula | C36H54ClMnN2O2- |
| Molecular Weight | 637.2 g/mol |
| IUPAC Name | 2,4-ditert-butyl-6-[[(1R,2R)-2-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexyl]iminomethyl]phenol;manganese;chloride |
| Standard InChI | InChI=1S/C36H54N2O2.ClH.Mn/c1-33(2,3)25-17-23(31(39)27(19-25)35(7,8)9)21-37-29-15-13-14-16-30(29)38-22-24-18-26(34(4,5)6)20-28(32(24)40)36(10,11)12;;/h17-22,29-30,39-40H,13-16H2,1-12H3;1H;/p-1/t29-,30-;;/m1../s1 |
| Standard InChI Key | FUUKZEVIXZEIBV-SEILFYAJSA-M |
| Isomeric SMILES | CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)C=N[C@@H]2CCCC[C@H]2N=CC3=C(C(=CC(=C3)C(C)(C)C)C(C)(C)C)O.[Cl-].[Mn] |
| SMILES | CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)[O-])C=NC2CCCCC2N=CC3=C(C(=CC(=C3)C(C)(C)C)C(C)(C)C)[O-].[Cl-].[Mn+3] |
| Canonical SMILES | CC(C)(C)C1=CC(=C(C(=C1)C(C)(C)C)O)C=NC2CCCCC2N=CC3=C(C(=CC(=C3)C(C)(C)C)C(C)(C)C)O.[Cl-].[Mn] |
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